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Compound of Interest

Compound Name: Chlorantraniliprole

Cat. No.: B1668704

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and mechanism of action of chlorantraniliprole. The information is curated for professionals in
research, science, and drug development, with a focus on quantitative data, experimental
methodologies, and visual representations of key processes.

Chemical Identity and Structure

Chlorantraniliprole is an insecticide belonging to the anthranilic diamide class.[1][2][3] Its
systematic IUPAC name is 3-bromo-N-[4-chloro-2-methyl-6-(methylcarbamoyl)phenyl]-1-(3-
chloro-2-pyridinyl)-1H-pyrazole-5-carboxamide.[4][5]
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Identifier Value

3-bromo-N-[4-chloro-2-methyl-6-
IUPAC Name (methylcarbamoyl)phenyl]-1-(3-chloro-2-
pyridinyl)-1H-pyrazole-5-carboxamide

CAS Number 500008-45-7
Molecular Formula C1sH14BrCIl2NsO2
Molecular Weight 483.15 g/mol
CC1=CC(=CC(=C1INC(=0)C2=CC(=NN2C3=C(
SMILES
C=CC=N3)CI)Br)C(=O)NC)CI
InChlKey PSOVNZZNOMJUBI-UHFFFAOYSA-N

The structure of chlorantraniliprole is characterized by a pyrazole-5-carboxamide core,
substituted with a bromophenyl group and a chloropyridinyl group. This specific arrangement is
crucial for its selective activity.

Physicochemical Properties

The physicochemical properties of chlorantraniliprole are summarized in the table below.
These properties influence its environmental fate, bioavailability, and formulation development.
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Property Value Reference

Fine, crystalline, off-white

Appearance powder

Melting Point 208-210 °C

Boiling Point 526.6 °C (estimated)
Density 1.507 g/cm3 at 20 °C
Vapor Pressure 6.3 x 10712 Pa at 20-25 °C

1.023 mg/L (unbuffered) 0.972
Water Solubility (20 °C) mg/L (pH 4) 0.880 mg/L (pH 7)
0.971 mg/L (pH 9)

Octanol-Water Partition

o 2.76
Coefficient (Log Kow)
Dissociation Constant (pKa) 10.88
Henry's Law Constant 3.1 x 10715 atm-m3/mol

Solubility in Organic Solvents at 20 °C:

Solvent Solubility (g/L) Reference
Acetone 3.446

Acetonitrile 0.711

Dichloromethane 2.476

Dimethylformamide 124

Ethyl Acetate 1.144

Methanol 1.714

n-Hexane <0.0001

0-Xylene 0.162
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Mechanism of Action

Chlorantraniliprole functions as a potent and selective activator of insect ryanodine receptors
(RyRs), which are intracellular calcium channels critical for muscle contraction. The activation
of these receptors leads to an uncontrolled release of calcium from the sarcoplasmic reticulum
of muscle cells. This sustained calcium depletion results in impaired muscle regulation, leading
to feeding cessation, paralysis, and ultimately, the death of the insect. A key feature of
chlorantraniliprole is its high selectivity for insect RyRs over their mammalian counterparts,

which accounts for its low mammalian toxicity.
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Caption: Mechanism of action of chlorantraniliprole in insect muscle cells.

Experimental Protocols
General Synthesis Pathway

The synthesis of chlorantraniliprole involves a multi-step process. A common route involves
the reaction of two key intermediates: 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-
carboxylic acid and 2-amino-5-chloro-N,3-dimethylbenzamide. The general workflow is outlined

below.
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Intermediate A: Intermediate B:
2-amino-5-chloro-N,3-dimethylbenzamide 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid

Coupling Reaction

Chlorantraniliprole

Click to download full resolution via product page
Caption: Simplified synthesis pathway for chlorantraniliprole.

Methodology Overview: The synthesis generally proceeds by preparing the two key
intermediates separately and then coupling them. For instance, one patented method involves
suspending 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid in a solvent,
followed by the addition of 2-amino-5-chloro-N,3-dimethylbenzamide and a coupling agent like
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in an ice bath. The reaction mixture is
stirred and allowed to proceed to completion. The final product, chlorantraniliprole, is then
isolated and purified, often through washing and recrystallization, with yields reported to be
high. Purity is typically confirmed using techniques such as HPLC and NMR.

Analytical Method for Residue Determination

A common and sensitive method for the determination of chlorantraniliprole residues in
agricultural products involves Solid Phase Extraction (SPE) followed by Liquid Chromatography
with tandem mass spectrometry (LC-MS/MS).

Protocol for Fruits and Vegetables:
o Sample Preparation: A homogenized sample (e.g., 20.0 g) is weighed.

o Extraction: The sample is extracted with acetonitrile, often after an initial soak in water. The
mixture is homogenized and filtered. This process may be repeated to ensure complete
extraction.
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Clean-up: The extract is passed through a Solid Phase Extraction (SPE) cartridge (e.g.,
octadecylsilanized silica gel) to remove interfering matrix components.

Concentration: The eluate from the SPE cartridge is concentrated, often under reduced
pressure at a temperature below 40°C.

Reconstitution: The residue is redissolved in a suitable solvent mixture (e.g., methanol or
acetonitrile/toluene).

Analysis: The final solution is analyzed by LC-MS/MS. Quantification is achieved by
comparing the peak area of the analyte in the sample to that of a known concentration
standard.

Sample Homogenization

Acetonitrile Extraction

:

Solid Phase Extraction (SPE) Clean-up

:

Solvent Evaporation

:

Reconstitution in Mobile Phase
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Caption: Experimental workflow for chlorantraniliprole residue analysis.

Metabolism

The metabolism of chlorantraniliprole has been studied in various organisms. In livestock,
metabolism is extensive. The major metabolic pathways include:

Hydroxylation of the N-methyl group.

Hydroxylation of the tolyl methyl group.

Cyclization with the loss of water to form a quinazolinone derivative.

N-demethylation.

In insects, metabolic resistance can develop through the upregulation of detoxification genes,
such as those encoding cytochrome P450s and glutathione S-transferases. Chronic sublethal
exposure in insects has been shown to disrupt sugar and fatty acid metabolism.

Toxicological Profile

Chlorantraniliprole exhibits very low acute toxicity to mammals. The acute oral LD50 in rats is
greater than 5000 mg/kg. Studies have shown it is not carcinogenic, genotoxic, neurotoxic, or a
developmental toxicant in mammals. Its high degree of selectivity for insect ryanodine
receptors is a primary reason for its favorable safety profile in non-target species.

This guide provides a foundational understanding of chlorantraniliprole for scientific and
research applications. For specific experimental applications, it is recommended to consult
detailed, peer-reviewed publications and validated analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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